Cas no 1497055-93-2 (Thiophene, 2-[2-(bromomethyl)butyl]-)

• Product Name: Thiophene, 2-[2-(bromomethyl)butyl]-
• CAS No: 1497055-93-2
• MF: C₉H₁₃BrS
• MW: 233.168520689011
• CID: 5281339
• Update Time: 2025-10-20

Thiophene, 2-[2-(bromomethyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-[2-(bromomethyl)butyl]-

• Inchi： 1S/C9H13BrS/c1-2-8(7-10)6-9-4-3-5-11-9/h3-5,8H,2,6-7H2,1H3
• InChI Key： MNJHUZCTCVZOBE-UHFFFAOYSA-N
• SMILES： C1(CC(CBr)CC)SC=CC=1

Additional information on Thiophene, 2-[2-(bromomethyl)butyl]-

Recent Advances in the Study of Thiophene, 2-[2-(bromomethyl)butyl]- and Its Applications in Chemical Biology and Medicine

The compound Thiophene, 2-[2-(bromomethyl)butyl]- (CAS: 1497055-93-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and potential uses in drug development.

Recent studies have focused on the synthesis and modification of Thiophene, 2-[2-(bromomethyl)butyl]- to enhance its pharmacological properties. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to characterize its molecular structure and confirm its purity. The bromomethyl group in the compound has been identified as a key functional moiety, enabling further derivatization for targeted drug design.

In vitro and in vivo studies have demonstrated that Thiophene, 2-[2-(bromomethyl)butyl]- exhibits promising activity against certain cancer cell lines, particularly in inhibiting proliferation and inducing apoptosis. Mechanistic studies suggest that the compound interacts with specific cellular pathways, making it a potential candidate for further development as an anticancer agent. Additionally, its role as a building block in the synthesis of more complex bioactive molecules has been explored, with several derivatives showing enhanced efficacy and reduced toxicity.

The compound's potential extends beyond oncology. Preliminary research indicates its applicability in neurodegenerative diseases, where it may modulate key enzymes involved in disease progression. Furthermore, its use in materials science, particularly in the development of organic semiconductors, has been investigated, showcasing its versatility across multiple disciplines.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and ensuring its safety profile. Future research directions include structure-activity relationship (SAR) studies to refine its biological activity and the development of novel delivery systems to enhance its bioavailability. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these discoveries into clinical applications.

In conclusion, Thiophene, 2-[2-(bromomethyl)butyl]- represents a compelling area of research with significant potential in chemical biology and medicine. Continued exploration of its properties and applications is expected to yield innovative therapeutic solutions and advance our understanding of thiophene-based compounds in drug discovery.